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Compound of Interest

Compound Name: Thiabendazole hypophosphite

Cat. No.: B3050771

These comprehensive application notes and protocols are intended for researchers, scientists,
and drug development professionals conducting experimental tree injections with
Thiabendazole hypophosphite. The following sections detail the necessary materials,
preparation, and procedures for effective application, alongside critical data for experimental
design and evaluation.

Introduction

Thiabendazole hypophosphite (TBZ-P) is a broad-spectrum benzimidazole fungicide and
nematicide.[1][2] It is utilized in arboriculture for the management of various tree diseases,
most notably Dutch Elm Disease (DED) caused by Ophiostoma spp., Sycamore Anthracnose
(Apiognomonia veneta), and more recently, Beech Leaf Disease (BLD) associated with the
nematode Litylenchus crenatae mccannii.[1][3] The systemic nature of TBZ-P allows it to be
distributed throughout the tree's vascular system, offering both preventative and curative
treatment options.[2] Its primary mode of action is the inhibition of microtubule assembly during
fungal mitosis.[2][4]

Materials and Equipment

o Active Ingredient: Thiabendazole hypophosphite (commonly available as Arbotect 20-S®,
containing 26.6% active ingredient).[1][2]
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» Solvent: Distilled or deionized water.[5]

 Injection System: A microinjection or macroinjection system capable of delivering a
measured volume of solution under low pressure (e.g., 15 to 20 psi).[2]

e Drill: Electric drill with a high helix drill bit (e.g., 6.0-mm or 15/64-inch diameter).[2]
o Personal Protective Equipment (PPE): Safety glasses, gloves, and appropriate lab attire.

o Measurement Tools: Graduated cylinders, measuring tape for determining tree diameter at
breast height (DBH) or circumference.

o Cleaning Supplies: Disinfectant for sterilizing drill bits between trees to prevent disease
transmission.

Experimental Protocols

The following protocols are based on established experimental and practical applications of
Thiabendazole hypophosphite. Researchers should adapt these protocols based on the
specific tree species, target pathogen, and experimental objectives.

o Tree Selection: For curative trials, select trees in the early stages of disease development,
ideally with symptoms confined to a single branch.[6] For preventative trials, select healthy,
asymptomatic trees. Avoid treating severely diseased trees or those with infections
originating from root grafts.[6]

e Timing of Application:

o Curative Treatment (DED): Preferably carried out in July or early August. Autumn
treatments are generally less successful.[6]

o Beech Leaf Disease: Applications should be made when the tree is fully in leaf.[3]
» Solution Preparation:

o Strictly follow the label instructions for the specific product being used.
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o Dilute the required amount of Thiabendazole hypophosphite concentrate with distilled or
deionized water to achieve the target concentration for the experiment.[5]

Root flare injection is often preferred over trunk injection due to improved uptake and
translocation.[7]

» Site Selection: Expose the root flares at the base of the tree. Select injection sites at 3 to 10-
inch intervals around the root flares.[3]

« Drilling: Drill holes perpendicularly into the root flares to a depth of approximately 3 cm (1.2
inches).[1][2] Use a sharp, high helix drill bit to ensure a clean opening.[2]

e Injection:
o Insert the injection tees or lances into the drilled holes.

o Connect the injection system and apply the prepared solution at a low pressure (15-20
psi).[2]

o Ensure the nozzles are aligned to inject the fluid into the current year's growth ring.[6]
e Post-Injection:

o Once the solution is taken up, remove the injection equipment.

o Do not plug or seal the injection holes.

o Monitor the tree for any signs of phytotoxicity, such as foliar yellowing or cambial damage
around the injection site.[8]

While root flare injection is often preferred, trunk injections can also be performed.

o Site Selection: Select injection sites at regular intervals (e.g., 15 cm) around the trunk at
breast height.[6]

« Drilling and Injection: Follow the same drilling and injection procedures as outlined for root
flare injection, ensuring the injection targets the outer sapwood.
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Data Presentation: Dosage and Efficacy

The following tables summarize quantitative data from various experimental settings.

Table 1: Thiabendazole Hypophosphite Dosage Regimens

. . Application o
Target Disease Tree Species Dilution Notes
Rate
300 ml of product )
Dutch Elm ) High volume, low
) per 30 cm of In 20 liters of )
Disease Elm (Ulmus spp.) concentration
) trunk water[6] S
(Curative) ) injection.[6]
circumference[6]
Shown to be
Dutch Elm ) )
) 5.6 g active detectable in
Disease _ , -
] EIm (Ulmus spp.)  ingredient per cm  Not specified new wood for up
(Preventative/Th ]
) DBHI8] to three growing
erapeutic)
seasons.[8]
In 118 ml of Based on the 1-
Beech Leaf 4.7 ml Arbotect o )
Beech (Fagus distilled or year growing

Disease ("Low
Rate™)

spp.)

20-S percm
DBH[5]

deionized water
per cm DBH[5]

season rate for

elms.[1]

Based on the 3-

Beech Leaf 18.6 ml Arbotect In 590 ml of ]
) ) Beech (Fagus o year growing
Disease ("High 20-S per cm deionized water
spp.) season rate for
Rate") DBH[5] per cm DBHI5]
sycamores.[1]
2-8 oz of )
Beech Leaf Special Local
] Beech (Fagus Arbotect 20-S Per label
Disease ) ) ) Need (SLN) label
spp.) per 5 inches of instructions|[3] ) )
(General) in Maine.[3]

trunk diameter[3]

Table 2: Efficacy of Thiabendazole Hypophosphite Injections
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. . . Duration of
Target Disease Tree Species Treatment Efficacy .
Protection
81% of treated Curative

Dutch Elm

Disease

EIm (Ulmus spp.)  Curative Injection

trees recovered
over 5 years of
trials, compared
to 89% mortality
in control trees.

[6]

treatment may

offer protection
through the end
of the following

growing season.

[6]

Dutch Elm

Disease

Preventative
Elm (Ulmus spp.) o
Injection

A single injection

can provide
adequate
protection for
one year.[6]
Many arborists

use a 2-3 year

rotation for high-

value elms.[8]

Beech Leaf

Disease

Beech (Fagus Root Flare

spp.) Injection

Significant
improvement in
visual ratings
and reduction of
Litylenchus
crenatae
mccannii in
dormant buds
after 11 and 22
months.[1][2]

Multiple seasons
of protection are

suggested.[2]

Visualizations
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Phase 1: Preparation

Tree Selection
(Healthy or Early Disease Stage)

\

Determine DBH/Circumference

:

Calculate Dosage
(Based on Target Disease and Tree Size)

:

Prepare Injection Solution
(Dilute TBZ-P with Water)

Phase 2: [[njection

Select Injection Sites
(Root Flares or Trunk)

\

Drill Injection Ports

\

Insert Taps and Connect System

:

Inject Solution at Low Pressure
- J

Phase 3: Post-Injection Monitoring

Remove Equipment

:

Monitor for Phytotoxicity

Assess Disease Symptoms
(Visual Ratings, Pathogen Quantification)

\

Long-term Efficacy Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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